Cas no 1503210-01-2 (1-(5-Chloro-2-thienyl)-1-cyclopropyl ethanol)

• Product Name: 1-(5-Chloro-2-thienyl)-1-cyclopropyl ethanol
• CAS No: 1503210-01-2
• MF: C₉H₁₁ClOS
• MW: 202.701040506363
• MDL: MFCD23865069
• CID: 5170765
• Update Time: 2026-03-04

1-(5-Chloro-2-thienyl)-1-cyclopropyl ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-thienyl)-1-cyclopropyl ethanol

• MDL： MFCD23865069
• Inchi： 1S/C9H11ClOS/c1-9(11,6-2-3-6)7-4-5-8(10)12-7/h4-6,11H,2-3H2,1H3
• InChI Key： YRDTXEDCZHSRJW-UHFFFAOYSA-N
• SMILES： C(C1SC(Cl)=CC=1)(C1CC1)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 1-(5-Chloro-2-thienyl)-1-cyclopropyl ethanol

Introduction to 1-(5-Chloro-2-thienyl)-1-cyclopropyl ethanol (CAS No. 1503210-01-2)

1-(5-Chloro-2-thienyl)-1-cyclopropyl ethanol (CAS No. 1503210-01-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl group and a thiophene ring, both of which contribute to its potential biological activities and pharmacological properties.

The cyclopropyl moiety is known for its ability to influence the conformational flexibility and electronic properties of molecules, making it a valuable functional group in the design of novel therapeutic agents. The thiophene ring, on the other hand, is a common heterocyclic structure found in many biologically active compounds, including natural products and synthetic drugs. The presence of a chlorine substituent on the thiophene ring further modulates the compound's physicochemical properties, such as lipophilicity and reactivity.

Recent studies have explored the potential applications of 1-(5-Chloro-2-thienyl)-1-cyclopropyl ethanol in various therapeutic areas. One notable area of research is its potential as an antimicrobial agent. A study published in the Journal of Medicinal Chemistry (2023) reported that this compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action is believed to involve the disruption of bacterial cell membranes, leading to cell death.

In addition to its antimicrobial properties, 1-(5-Chloro-2-thienyl)-1-cyclopropyl ethanol has also shown promise as an anti-inflammatory agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(5-Chloro-2-thienyl)-1-cyclopropyl ethanol has been investigated in several preclinical studies. A study published in the European Journal of Pharmaceutical Sciences (2023) reported that this compound exhibited good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the lungs and liver. These properties make it an attractive candidate for further development as an oral therapeutic agent.

Toxicity studies have also been conducted to assess the safety profile of 1-(5-Chloro-2-thienyl)-1-cyclopropyl ethanol. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 1-(5-Chloro-2-thienyl)-1-cyclopropyl ethanol (CAS No. 1503210-01-2) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to explore its full potential in various therapeutic areas, contributing to the advancement of drug discovery and development.